Cas no 1701484-85-6 (tert-butyl (3aS,6aR)-4-oxo-1,3,3a,5,6,6a-hexahydrocyclopenta[c]pyrrole-2-carboxylate)

• Product Name: tert-butyl (3aS,6aR)-4-oxo-1,3,3a,5,6,6a-hexahydrocyclopenta[c]pyrrole-2-carboxylate
• CAS No: 1701484-85-6
• MF: C₁₂H₁₉NO₃
• MW: 225.284163713455
• MDL: MFCD29762449
• CID: 4613017
• Update Time: 2025-06-09

tert-butyl (3aS,6aR)-4-oxo-1,3,3a,5,6,6a-hexahydrocyclopenta[c]pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• TERT-BUTYL (3AS,6AR)-4-OXOHEXAHYDROCYCLOPENTA[C]PYRROLE-2(1H)-CARBOXYLATE
• TERT-BUTYL (3AS,6AR)-4-OXOHEXAHYDROCYCLOPENTA[C]PYRROLE-2(1H)-CARBOXYLATE(WX112237)
• Cyclopenta[c]pyrrole-2(1H)-carboxylic acid, hexahydro-4-oxo-, 1,1-dimethylethyl ester, (3aS,6aR)-
• tert-butyl (3aS,6aR)-4-oxo-1,3,3a,5,6,6a-hexahydrocyclopenta[c]pyrrole-2-carboxylate
• (3aS,6aR)-tert-Butyl 4-oxohexahydrocyclopenta[C]pyrrole-2(1H)-carboxylate

• MDL： MFCD29762449
• Inchi： 1S/C12H19NO3/c1-12(2,3)16-11(15)13-6-8-4-5-10(14)9(8)7-13/h8-9H,4-7H2,1-3H3/t8-,9+/m0/s1
• InChI Key： MZQZNAQWIOWKSR-DTWKUNHWSA-N
• SMILES： N1(C(OC(C)(C)C)=O)C[C@@]2([H])C(=O)CC[C@@]2([H])C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3

Additional information on tert-butyl (3aS,6aR)-4-oxo-1,3,3a,5,6,6a-hexahydrocyclopenta[c]pyrrole-2-carboxylate

tert-butyl (3aS,6aR)-4-oxo-1,3,3a,5,6,6a-hexahydrocyclopenta[c]pyrrole-2-carboxylate: A Comprehensive Overview

The compound tert-butyl (3aS,6aR)-4-oxo-1,3,3a,5,6,6a-hexahydrocyclopenta[c]pyrrole-2-carboxylate, identified by the CAS number 1701484-85-6, is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the class of bicyclic compounds with a unique structure that combines a cyclopentane ring fused to a pyrrole moiety. The presence of the tert-butyl group and the oxo functionality at position 4 introduces interesting stereochemical and electronic properties that make this compound a subject of interest in both academic and industrial research.

Recent studies have highlighted the potential of this compound as a precursor in the synthesis of bioactive molecules. Its bicyclic structure serves as a versatile scaffold for the development of drugs targeting various therapeutic areas. For instance, researchers have explored its role in the synthesis of antibiotics and anti-inflammatory agents. The stereochemistry at positions 3aS and 6aR plays a crucial role in determining the biological activity of the compound. This has led to extensive research on its enantioselective synthesis and its applications in asymmetric catalysis.

The synthesis of tert-butyl (3aS,6aR)-4-oxo-1,3,3a,5,6,6a-hexahydrocyclopenta[c]pyrrole-2-carboxylate involves a multi-step process that typically begins with the preparation of intermediates such as cyclopentanone derivatives. The use of advanced methodologies like organocatalysis and transition metal-catalyzed reactions has significantly improved the efficiency and selectivity of these processes. For example, recent advancements in enamine catalysis have enabled the construction of the bicyclic framework with high stereoselectivity.

In terms of applications, this compound has shown promise in materials science as well. Its rigid bicyclic structure makes it an attractive candidate for use in polymer synthesis and as a building block for advanced materials. Researchers have also investigated its potential as a chiral auxiliary in asymmetric synthesis. The ability to control stereochemistry during synthesis has opened new avenues for its use in creating complex natural products and drug candidates.

From an environmental perspective, there is growing interest in understanding the biodegradation pathways of this compound. Studies have shown that under certain conditions, it can undergo microbial degradation to produce less complex compounds. This knowledge is crucial for assessing its environmental impact and ensuring sustainable practices during its production and use.

In conclusion, tert-butyl (3aS,6aR)-4-oxo-1,3,3a,5,6,6a-hexahydrocyclopenta[c]pyrrole-2-carboxylate stands out as a versatile molecule with wide-ranging applications across multiple disciplines. Its unique structure and stereochemical properties make it an invaluable tool in modern organic chemistry. As research continues to uncover new synthetic methods and applications for this compound,CAS number 1701484-85-6 will undoubtedly play an increasingly important role in both academic and industrial settings.